Cas no 1054402-65-1 (Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]-)

• Product Name: Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]-
• CAS No: 1054402-65-1
• MF: C₁₈H₁₂F₂N₂O₄
• MW: 358.295691490173
• CID: 5906506
• PubChem ID: 25756866
• Update Time: 2025-10-29

Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]-
• 2-[2-[(Z)-2-cyano-3-(2,4-difluoroanilino)-3-oxoprop-1-enyl]phenoxy]acetic acid
• 1054402-65-1

• Inchi： 1S/C18H12F2N2O4/c19-13-5-6-15(14(20)8-13)22-18(25)12(9-21)7-11-3-1-2-4-16(11)26-10-17(23)24/h1-8H,10H2,(H,22,25)(H,23,24)
• InChI Key： LPXDYXITLXTBBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC=C1C=C(C#N)C(NC1=CC=C(F)C=C1F)=O

Computed Properties

• Exact Mass: 358.07651319g/mol
• Monoisotopic Mass: 358.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 589.1±50.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Additional information on Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]-

Comprehensive Analysis of Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]- (CAS No. 1054402-65-1)

The compound Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]- (CAS No. 1054402-65-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a difluorophenyl moiety, and an acetic acid derivative, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current research trends, addressing common queries such as "What is the role of cyano groups in drug design?" and "How do fluorinated compounds enhance bioavailability?"

One of the most intriguing aspects of Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]- is its potential as a building block for small-molecule inhibitors. The presence of the cyano group (-CN) is particularly noteworthy, as it often contributes to binding affinity in enzyme inhibition, a topic frequently searched by researchers. Additionally, the difluorophenyl component is a common motif in modern medicinal chemistry due to its ability to improve metabolic stability and membrane permeability, addressing the popular question, "Why are fluorinated compounds widely used in drug development?"

In the context of sustainable chemistry, this compound aligns with the growing demand for eco-friendly synthetic routes. Researchers are increasingly investigating how to incorporate green chemistry principles into the synthesis of complex molecules like Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]-. Searches for "green synthesis of fluorinated compounds" have surged, reflecting the industry's shift toward environmentally responsible practices. This compound's versatility makes it a candidate for innovative catalytic methods, such as photocatalysis or biocatalysis, which are hot topics in academic and industrial circles.

Another area of interest is the compound's potential application in agrochemicals. The phenoxy and propenyl segments suggest possible herbicidal or fungicidal activity, a subject often queried as "What are the latest advancements in crop protection chemicals?" With global food security concerns on the rise, the development of next-generation agrochemicals is a priority, and molecules like Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]- could play a pivotal role.

From a structural-activity relationship (SAR) perspective, this compound offers rich opportunities for optimization. The oxo-propenyl linkage and acetic acid tail provide sites for derivatization, a key focus for researchers asking, "How can we modify lead compounds to improve efficacy?" Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict the behavior of such molecules, making this compound a valuable case study for computational and experimental synergy.

In summary, Acetic acid, 2-[2-[2-cyano-3-[(2,4-difluorophenyl)amino]-3-oxo-1-propen-1-yl]phenoxy]- (CAS No. 1054402-65-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and green chemistry. Its structural features address pressing research questions and align with trending topics like "fluorine in drug design" and "sustainable synthesis." As scientific inquiry evolves, this molecule is poised to remain a subject of significant interest and innovation.